Cas no 2228057-23-4 (1-benzyl-2-(2R)-oxiran-2-ylpiperidine)

• Product Name: 1-benzyl-2-(2R)-oxiran-2-ylpiperidine
• CAS No: 2228057-23-4
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6200334
• PubChem ID: 165859183
• Update Time: 2025-05-20

1-benzyl-2-(2R)-oxiran-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-(2R)-oxiran-2-ylpiperidine
• 2228057-23-4
• 1-benzyl-2-[(2R)-oxiran-2-yl]piperidine
• EN300-1862928

• Inchi： 1S/C14H19NO/c1-2-6-12(7-3-1)10-15-9-5-4-8-13(15)14-11-16-14/h1-3,6-7,13-14H,4-5,8-11H2/t13?,14-/m0/s1
• InChI Key： DALKLOFTKCUDQU-KZUDCZAMSA-N
• SMILES： O1C[C@H]1C1CCCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.8Ų

Additional information on 1-benzyl-2-(2R)-oxiran-2-ylpiperidine

Introduction to 1-benzyl-2-(2R)-oxiran-2-ylpiperidine (CAS No: 2228057-23-4) and Its Significance in Modern Chemical Biology

The compound 1-benzyl-2-(2R)-oxiran-2-ylpiperidine (CAS No: 2228057-23-4) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This heterocyclic molecule, characterized by its piperidine core and oxirane substituent, has garnered attention in recent years due to its versatile applications in drug discovery and molecular pharmacology. The unique structural features of this compound make it a valuable scaffold for developing novel therapeutic agents, particularly in the realm of central nervous system (CNS) disorders and beyond.

At the heart of the compound's appeal lies its piperidine moiety, a common pharmacophore in medicinal chemistry known for its ability to enhance bioavailability and interact with biological targets. The presence of a benzyl group further modifies its electronic properties, influencing both solubility and metabolic stability. The oxirane ring, or epoxide, adds an additional layer of reactivity, making this compound a potent intermediate in synthetic chemistry. Such structural attributes have positioned 1-benzyl-2-(2R)-oxiran-2-ylpiperidine as a promising candidate for further exploration in academic and industrial research.

Recent advancements in chemical biology have highlighted the importance of chiral molecules in drug development. The specific stereochemistry at the (2R) position of the oxirane ring is particularly noteworthy, as it can significantly impact the compound's pharmacological profile. Studies have demonstrated that enantiomerically pure compounds often exhibit improved efficacy and reduced side effects compared to their racemic counterparts. This has spurred interest in the synthesis and characterization of stereodefined derivatives like 1-benzyl-2-(2R)-oxiran-2-ylpiperidine, which may offer enhanced therapeutic potential.

The utility of this compound extends to its role as a building block for more complex molecules. Its oxirane functionality allows for facile derivatization through nucleophilic ring opening, enabling the introduction of diverse substituents at strategic positions within the molecule. This chemical flexibility has been leveraged in the design of novel ligands targeting receptors such as serotonin (5-HT) and dopamine (DA) transporters, which are implicated in conditions ranging from depression to neurodegenerative diseases.

In the context of CNS drug discovery, 1-benzyl-2-(2R)-oxiran-2-ylpiperidine has been explored as a potential modulator of neurotransmitter systems. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to cognitive enhancement and mood regulation. The benzyl group's hydrophobicity contributes to blood-brain barrier penetration, while the piperidine ring's basicity facilitates interaction with acidic binding sites on biological targets. These characteristics make it an attractive scaffold for further optimization.

The synthesis of 1-benzyl-2-(2R)-oxiran-2-ylpiperidine involves sophisticated organic transformations that highlight modern synthetic methodologies. Key steps include the formation of the oxirane ring via epoxidation reactions, followed by functional group interconversions to introduce the piperidine moiety. Advances in asymmetric synthesis have enabled the stereoselective preparation of enantiomerically pure compounds like this one, reducing reliance on laborious chiral resolution techniques.

From a computational chemistry perspective, virtual screening and molecular dynamics simulations have been employed to evaluate the binding affinity of 1-benzyl-2-(2R)-oxiran-2-ylpiperidine to relevant biological targets. These studies have provided insights into its potential mechanism of action and guided the design of next-generation analogs with improved pharmacokinetic profiles. Such computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental efforts with high-throughput data analysis.

The future prospects for 1-benzyl-2-(2R)-oxiran-2-ylpiperidine are bright, with ongoing research focusing on expanding its therapeutic applications. Investigating its interactions with other biological pathways may uncover novel uses in areas such as pain management and inflammation modulation. Additionally, exploring prodrug formulations could enhance its delivery and bioavailability, addressing one of the key challenges in pharmaceutical development.

In conclusion, 1-benzyl-2-(2R)-oxiran-2-ylpiperidine (CAS No: 2228057-23-4) stands as a testament to the ingenuity of modern chemical biology. Its unique structural features and versatile reactivity make it a cornerstone for innovative drug design. As research continues to uncover new applications for this compound, it is poised to play an increasingly significant role in addressing some of today's most pressing medical challenges.